Cas no 1417789-01-5 ((S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine)

(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine is a chiral heterocyclic compound featuring a pyrrolidine-substituted imidazopyridine core with a trifluoromethyl group at the 2-position. Its stereospecific (S)-configuration enhances selectivity in binding interactions, making it valuable for medicinal chemistry and pharmaceutical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the fused imidazopyridine scaffold offers a rigid structure for targeted molecular recognition. This compound is particularly useful as a building block in the development of bioactive molecules, including kinase inhibitors and CNS-targeted agents. Its well-defined stereochemistry and functional group versatility facilitate precise modifications for structure-activity relationship studies.

(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine structure

1417789-01-5 structure

Product Name:(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

CAS No:1417789-01-5

MF:C₁₁H₁₁F₃N₄

MW:256.227051973343

CID:2091719

PubChem ID:71302847

Update Time:2025-05-28

(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

- (S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
- 1417789-01-5
- 3-[(3S)-pyrrolidin-3-yl]-2-(trifluoromethyl)imidazo[4,5-b]pyridine
- G70169
- 3-(S)-Pyrrolidin-3-yl-2-trifluoromethyl-3H-imidazo[4,5-b]pyridine
- CS-0446014
- DTXSID201158068
- AKOS024464431
- 3H-Imidazo[4,5-b]pyridine, 3-(3S)-3-pyrrolidinyl-2-(trifluoromethyl)-
- DB-228406
- MDL： MFCD22631751
- Inchi： 1S/C11H11F3N4/c12-11(13,14)10-17-8-2-1-4-16-9(8)18(10)7-3-5-15-6-7/h1-2,4,7,15H,3,5-6H2/t7-/m0/s1
- InChI Key： VGODKWRHTYKUIJ-ZETCQYMHSA-N
- SMILES： FC(C1=NC2C=CC=NC=2N1[C@@H]1CNCC1)(F)F

Computed Properties

Exact Mass: 256.09358085g/mol
Monoisotopic Mass: 256.09358085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 42.7Å²

(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151151-1g	(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine	1417789-01-5	95%	1g	$839	2021-08-05
Alichem	A029183286-1g	(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine	1417789-01-5	95%	1g	$736.44	2022-04-02
Apollo Scientific	PC408407-500mg	3-(S)-Pyrrolidin-3-yl-2-trifluoromethyl-3H-imidazo[4,5-b]pyridine	1417789-01-5		500mg	£740.00	2024-07-28
Chemenu	CM151151-1g	(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine	1417789-01-5	95%	1g	$***	2023-03-31
Aaron	AR001HR6-50mg	3H-Imidazo[4,5-b]pyridine, 3-(3S)-3-pyrrolidinyl-2-(trifluoromethyl)-	1417789-01-5	95%	50mg	$145.00	2025-02-17
Aaron	AR001HR6-100mg	3H-Imidazo[4,5-b]pyridine, 3-(3S)-3-pyrrolidinyl-2-(trifluoromethyl)-	1417789-01-5	95%	100mg	$247.00	2025-02-17
Aaron	AR001HR6-250mg	3H-Imidazo[4,5-b]pyridine, 3-(3S)-3-pyrrolidinyl-2-(trifluoromethyl)-	1417789-01-5	95%	250mg	$419.00	2025-02-17
Aaron	AR001HR6-1g	3H-Imidazo[4,5-b]pyridine, 3-(3S)-3-pyrrolidinyl-2-(trifluoromethyl)-	1417789-01-5	95%	1g	$1130.00	2025-02-17
Ambeed	A848903-50mg	(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine	1417789-01-5	95%	50mg	$140.0	2025-03-04
Ambeed	A848903-100mg	(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine	1417789-01-5	95%	100mg	$237.0	2025-03-04

(S)-3-(Pyrrolidin-3-yl)-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Related Literature

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3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

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